Cas no 40326-15-6 (Acetonitrile, [(trimethylsilyl)oxy]-)

• Product Name: Acetonitrile, [(trimethylsilyl)oxy]-
• CAS No: 40326-15-6
• MF: C₅H₁₁NOSi
• MW: 129.232442140579
• CID: 3969374
• PubChem ID: 10997066
• Update Time: 2025-10-21

Acetonitrile, [(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(trimethylsilyl)oxy]-
• Acetonitrile, 2-[(trimethylsilyl)oxy]-
• AKOS018051723
• CS-0260599
• 40326-15-6
• 2-[(trimethylsilyl)oxy]acetonitrile
• EN300-754715
• SCHEMBL738672
• 2-((Trimethylsilyl)oxy)acetonitrile

• Inchi： 1S/C5H11NOSi/c1-8(2,3)7-5-4-6/h5H2,1-3H3
• InChI Key： SVVZXVWJFYDKNR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OCC#N

Computed Properties

• Exact Mass: 129.060990509g/mol
• Monoisotopic Mass: 129.060990509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Acetonitrile, [(trimethylsilyl)oxy]-

Acetonitrile, [(trimethylsilyl)oxy]-: A Comprehensive Overview

Acetonitrile, [(trimethylsilyl)oxy]-, also known by its CAS number 40326-15-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of acetonitrile, where the nitrile group is modified with a trimethylsilyl (TMS) ether group. The TMS group is a common protecting group in organic synthesis, and its presence in this compound adds unique properties that make it valuable for various applications.

The structure of Acetonitrile, [(trimethylsilyl)oxy]- consists of a central acetonitrile moiety (CH3CN) with an ether linkage (-O-) to a trimethylsilyl group (SiMe3). This structure imparts stability and reactivity that are distinct from its parent acetonitrile. The TMS group is known for its ability to stabilize adjacent functional groups through steric and electronic effects, which can be advantageous in certain chemical reactions.

Recent studies have highlighted the potential of Acetonitrile, [(trimethylsilyl)oxy]- in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for the preparation of silylated polymers and nanoparticles. These materials exhibit enhanced thermal stability and mechanical properties, making them suitable for applications in high-performance composites and electronic devices.

In addition to its role in materials science, Acetonitrile, [(trimethylsilyl)oxy]- has found applications in catalysis. The TMS group can act as a directing agent in asymmetric catalysis, facilitating the formation of chiral centers in organic molecules. This has implications for the pharmaceutical industry, where the synthesis of enantiomerically pure compounds is crucial.

The synthesis of Acetonitrile, [(trimethylsilyl)oxy]- typically involves nucleophilic substitution reactions. For example, treatment of acetonitrile with a silylating agent such as TMSCl in the presence of a base can yield the desired product. Optimization of reaction conditions has led to improved yields and selectivity, making this synthesis more efficient for large-scale production.

From an analytical perspective, Acetonitrile, [(trimethylsilyl)oxy]- has been studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

Looking ahead, ongoing research is focused on expanding the utility of Acetonitrile, [(trimethylsilyl)oxy]- in green chemistry. Its ability to participate in environmentally friendly reactions without generating harmful byproducts makes it an attractive candidate for sustainable chemical processes.

In conclusion, Acetonitrile, [(trimethylsilyl)oxy]- (CAS 40326-15-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic methods position it as an important tool for advancing both academic research and industrial innovation.